1-benzoyl-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one

• IUPAC Name: 1-benzoyl-4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,4-diazepan-5-one
• InChI: InChI=1S/C22H25FN2O2/c1-16(2)20-15-24(22(27)18-6-4-3-5-7-18)13-12-21(26)25(20)14-17-8-10-19(23)11-9-17/h3-11,16,20H,12-15H2,1-2H3
• InChI Key: PZHCWJMLJRPMBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCC(=O)N1CC2=CC=C(C=C2)F)C(=O)C3=CC=CC=C3
• Molecular Formula: C22H25FN2O2
• Molecular Weight: 368.4 g/mol

Description

1-benzoyl-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one, commonly known as Ro 15-4513, is a benzodiazepine receptor antagonist that has been widely used in scientific research. This compound was first synthesized in the 1980s and has since been used to study the mechanism of action of benzodiazepines and their effects on the brain.

Mechanism of Action

Ro 15-4513 acts as a competitive antagonist of the benzodiazepine receptor, which is a GABA-A receptor subtype. This receptor is responsible for mediating the effects of benzodiazepines, which include sedation, anxiolysis, and muscle relaxation. By blocking the benzodiazepine receptor, Ro 15-4513 can reverse the effects of benzodiazepines and provide insight into the mechanism of action of these drugs.
Biochemical and Physiological Effects
Ro 15-4513 has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to increase the release of dopamine and acetylcholine in the brain, which may be related to its ability to reverse the effects of benzodiazepines. Ro 15-4513 has also been shown to have anxiogenic effects in some studies, suggesting that the benzodiazepine receptor may play a role in anxiety.

Advantages and Limitations for Lab Experiments

Ro 15-4513 has a number of advantages for use in lab experiments. This compound is highly selective for the benzodiazepine receptor and has been extensively studied, making it a well-characterized tool for investigating the role of these receptors in various physiological and pathological conditions. However, Ro 15-4513 has some limitations, including its relatively short half-life and the fact that it is not orally bioavailable, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research involving Ro 15-4513. One area of interest is the role of the benzodiazepine receptor in addiction and substance abuse. Ro 15-4513 has been shown to reduce the rewarding effects of drugs of abuse in animal studies, suggesting that this receptor may be a potential target for the treatment of addiction. Another area of interest is the development of more selective benzodiazepine receptor antagonists that may have fewer side effects than currently available drugs. Finally, Ro 15-4513 may be useful in investigating the role of the benzodiazepine receptor in various neurological and psychiatric disorders, including anxiety, depression, and schizophrenia.

Synthesis Methods

Ro 15-4513 can be synthesized using a multi-step process that involves the reaction of various chemicals. The synthesis method involves the reaction of 4-fluorobenzyl chloride with isopropylamine to form 4-fluorobenzylisopropylamine. This intermediate is then reacted with benzoyl chloride to form the final product, Ro 15-4513.

Scientific Research Applications

Ro 15-4513 has been widely used in scientific research to study the mechanism of action of benzodiazepines and their effects on the brain. This compound is a selective antagonist of the benzodiazepine receptor and has been used to investigate the role of these receptors in various physiological and pathological conditions.